![molecular formula C8H9N5O2 B2458957 2-(6-amino-9H-purin-9-yl)propanoic acid CAS No. 87620-89-1](/img/structure/B2458957.png)
2-(6-amino-9H-purin-9-yl)propanoic acid
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Overview
Description
2-(6-amino-9H-purin-9-yl)propanoic acid, also known as 2-AP, is a purine derivative that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields. This compound is a non-nucleoside analogue that has been synthesized using different methods and has shown promising results in different scientific studies. In
Scientific Research Applications
- Adefovir : Adefovir, an antiviral drug, contains a 6-aminopurine core. It inhibits viral DNA polymerase and is used to treat hepatitis B infections .
- Adefovir Pivoxil : A prodrug of adefovir, it exhibits antiviral activity against hepatitis B virus .
- 6-Aminopurines have been studied as sodium channel blockers, affecting ion transport across cell membranes .
- 6-Aminopurines have been investigated as inhibitors of vascular endothelial growth factor receptor (VEGF-R) and epidermal growth factor receptor (EGF-R) .
- 6-Amino-9H-purine-9-propanoic acid is a metabolite and impurity in various pharmaceutical compounds .
Antiviral Activity
Ion Channel Blocker
Inhibitor of Protein Degradation
Angiogenesis Inhibition
Metabolite and Impurity
Affinity for Ammonium Ions
Mechanism of Action
Target of Action
It is known that 6-aminopurines, a class of compounds to which this molecule belongs, have been found to interact with various targets such asNa+ channels , VEGF-R , and EGF-R . These targets play crucial roles in cellular signaling and function.
Mode of Action
6-aminopurines are known to act asblockers of Na+ channels and inhibitors of VEGF-R and EGF-R . These interactions can lead to changes in cellular signaling pathways and influence cell function.
Biochemical Pathways
6-aminopurines are known to affect pathways related to cellular signaling and protein degradation .
Result of Action
Based on its structural similarity to 6-aminopurines, it may have similar effects, such asblocking Na+ channels , inhibiting VEGF-R and EGF-R , and inhibiting hepatic protein degradation .
properties
IUPAC Name |
2-(6-aminopurin-9-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5O2/c1-4(8(14)15)13-3-12-5-6(9)10-2-11-7(5)13/h2-4H,1H3,(H,14,15)(H2,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNFSDVZNZNHNAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1C=NC2=C(N=CN=C21)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-amino-9H-purin-9-yl)propanoic acid | |
CAS RN |
87620-89-1 |
Source
|
Record name | 2-(6-amino-9H-purin-9-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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